![molecular formula C17H26N2O B7441075 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3-methylbutan-1-one](/img/structure/B7441075.png)
1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3-methylbutan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3-methylbutan-1-one, commonly known as DMMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMMP belongs to the class of piperazine derivatives and has been found to possess unique properties that make it a promising candidate for various applications.
Mechanism of Action
The mechanism of action of DMMP is not fully understood. However, it has been suggested that its antipsychotic effects may be due to its ability to block dopamine D2 receptors in the brain. DMMP has also been found to interact with other neurotransmitter systems, including serotonin and norepinephrine.
Biochemical and Physiological Effects:
DMMP has been found to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine. DMMP has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
DMMP has various advantages and limitations for lab experiments. Its unique properties make it a promising candidate for various applications, including its use as an antipsychotic agent. However, its mechanism of action is not fully understood, and further research is needed to fully elucidate its therapeutic potential.
Future Directions
There are several future directions for research on DMMP. One potential area of research is the development of new DMMP derivatives with improved therapeutic properties. Another area of research is the investigation of the long-term effects of DMMP on the brain and behavior. Additionally, further research is needed to fully elucidate the mechanism of action of DMMP and its potential therapeutic applications.
Synthesis Methods
The synthesis of DMMP can be achieved through various methods, including the reaction of 2,3-dimethylphenylpiperazine with 3-methylbutanone in the presence of a catalyst. Another method involves the reaction of 2,3-dimethylphenylpiperazine with 3-methylbutanoyl chloride in the presence of a base.
Scientific Research Applications
DMMP has been found to possess various therapeutic applications, including its use as an antipsychotic agent. It has been shown to exhibit potent dopamine D2 receptor antagonism, which makes it a promising candidate for the treatment of schizophrenia. DMMP has also been found to possess anxiolytic and antidepressant properties, making it a potential treatment option for anxiety and depression.
properties
IUPAC Name |
1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-methylbutan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O/c1-13(2)12-17(20)19-10-8-18(9-11-19)16-7-5-6-14(3)15(16)4/h5-7,13H,8-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYVCXNIPCIEUDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CC(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3-methylbutan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.